Cas no 2742657-90-3 (Sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate)

Sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate structure
2742657-90-3 structure
Product Name:Sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate
CAS No:2742657-90-3
MF:C12H19F2N2NaO4
MW:316.276841402054
CID:5417222
PubChem ID:165715253
Update Time:2025-08-05

Sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinepropanoic acid, 4-[(1,1-dimethylethoxy)carbonyl]-α,α-difluoro-, sodium salt (1:1)
    • EN300-37160531
    • Z4658970242
    • 2742657-90-3
    • sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate
    • Sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate
    • Inchi: 1S/C12H20F2N2O4.Na/c1-11(2,3)20-10(19)16-6-4-15(5-7-16)8-12(13,14)9(17)18;/h4-8H2,1-3H3,(H,17,18);/q;+1/p-1
    • InChI Key: BQTSJKRLRJVIHN-UHFFFAOYSA-M
    • SMILES: [Na+].FC(C(=O)[O-])(CN1CCN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

  • Exact Mass: 316.12105770g/mol
  • Monoisotopic Mass: 316.12105770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 380
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.9Ų

Sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate Pricemore >>

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